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Compound of Interest

Compound Name: Btk-IN-23

Cat. No.: B12390285 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Btk-IN-23, a potent and selective Bruton's tyrosine kinase (Btk) inhibitor. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Chemical and Safety Data
Btk-IN-23 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] The following table summarizes key quantitative and safety data.
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Property Value Reference

Chemical Formula C27H24FN7O2S [1]

Molecular Weight 529.594 g/mol [1]

CAS Number 1227206-13-4 [1][2]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area away

from direct sunlight and

sources of ignition.

[1]

Experimental Protocols: Disposal of Btk-IN-23
The following step-by-step procedure outlines the mandatory process for the safe disposal of

Btk-IN-23. This protocol is designed to minimize exposure risks and prevent environmental

contamination.

Personnel Protective Equipment (PPE) Required:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile).[1]

Skin and Body Protection: Impervious clothing, such as a lab coat.[1]
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Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.[1]

Disposal Procedure:

Waste Segregation:

All solid waste contaminated with Btk-IN-23 (e.g., weighing paper, contaminated gloves,

pipette tips) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid waste containing Btk-IN-23 (e.g., unused solutions, contaminated solvents) must

be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not

mix with other waste streams unless compatible.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "Btk-IN-23,"

the CAS number "1227206-13-4," and the relevant hazard pictograms (e.g., harmful,

environmental hazard).

Spill Management:

In the event of a spill, collect the spillage immediately.[1]

For solid spills, carefully sweep or vacuum the material into a designated hazardous waste

container. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed hazardous waste container.

Wash the spill area thoroughly with soap and water after the material has been collected.

Final Disposal:

All Btk-IN-23 waste, including the contents and the container, must be disposed of through

an approved waste disposal plant.[1] Contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal.
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Under no circumstances should Btk-IN-23 or its containers be disposed of in the regular

trash or poured down the drain. This is to avoid release to the environment.[1]

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Btk-IN-23.
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Caption: Btk-IN-23 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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